Cas no 118974-81-5 (6H-Purin-6-one,1,9-dihydro-, 7-oxide)

6H-Purin-6-one,1,9-dihydro-, 7-oxide structure
118974-81-5 structure
Product Name:6H-Purin-6-one,1,9-dihydro-, 7-oxide
CAS No:118974-81-5
MF:C5H4N4O2
MW:152.110859870911
CID:224897
PubChem ID:135600317
Update Time:2025-04-19

6H-Purin-6-one,1,9-dihydro-, 7-oxide Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,9-dihydro-, 7-oxide
    • 1,9-Dihydro-6H-purin-6-one 7-oxide
    • 7-hydroxy-3H-purin-6-one
    • 7-hydroxy-3,7-dihydro-6H-purin-6-one
    • hypoxanthine 7-N-oxide
    • 118974-81-5
    • 7-hydroxy-1H-purin-6-one
    • DTXSID90922823
    • 6H-Purin-6-one, 1,9-dihydro-, 7-oxide
    • 7H-Purine-6,7-diol
    • Inchi: 1S/C5H4N4O2/c10-5-3-4(6-1-7-5)8-2-9(3)11/h1-2,11H,(H,6,7,10)
    • InChI Key: RBAILXDIIWBFAV-UHFFFAOYSA-N
    • SMILES: ON1C=NC2=C1C(NC=N2)=O

Computed Properties

  • Exact Mass: 152.03352
  • Monoisotopic Mass: 152.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 2.01
  • Boiling Point: 547.4°Cat760mmHg
  • Flash Point: 284.8°C
  • Refractive Index: 1.908
  • PSA: 79.51
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